Cas no 33390-57-7 (7-bromo-3,4-dihydro-2H-pyrido[1,2-a]pyrimidin-2-one)

• Product Name: 7-bromo-3,4-dihydro-2H-pyrido[1,2-a]pyrimidin-2-one
• CAS No: 33390-57-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 917908
• PubChem ID: 281658
• Update Time: 2025-04-19

7-bromo-3,4-dihydro-2H-pyrido[1,2-a]pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3,4-dihydro-2H-pyrido[1,2-a]pyrimidin-2-one
• NSC-134521
• 33390-57-7
• DTXSID00955006
• 3,4-dihydro-7-bromopyrido[1,2-a]pyrimidin-2-one
• DS-014103
• 3-bromo-1,7-diazabicyclo[4.4.0]deca-2,4,6-trien-8-one
• NSC134521

• Inchi： 1S/C8H7BrN2O/c9-6-1-2-7-10-8(12)3-4-11(7)5-6/h1-2,5H,3-4H2
• InChI Key： FAJNJKAFKMDPMP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC(CCN2C=1)=O

Computed Properties

• Exact Mass: 225.97421
• Monoisotopic Mass: 225.974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.75
• Boiling Point: 275.6°C at 760 mmHg
• Flash Point: 120.5°C
• Refractive Index: 1.693
• PSA: 32.67